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Cat. No.: B15602739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of D-

luciferin in bioluminescence imaging (BLI) studies in mice. The information is intended to guide

researchers in preparing and administering D-luciferin to achieve optimal and reproducible

results in preclinical imaging.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for D-luciferin administration in

mice based on established protocols.[1][2][3][4][5][6][7][8]
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Parameter Recommended Value Notes

D-luciferin Dose 150 mg/kg body weight

This is the most commonly

cited and recommended dose

for routine in vivo imaging.[1]

[2][4][5][6][7][9][10] Doses can

range from 75 mg/kg to 225

mg/kg depending on the

specific model and imaging

requirements.[3][11]

Stock Solution Concentration 15 mg/mL or 30 mg/mL

A 15 mg/mL stock is frequently

used.[1][4][5][6][7][8] A 30

mg/mL stock can also be

prepared to reduce injection

volume.[2]

Solvent

Dulbecco's Phosphate-

Buffered Saline (DPBS)

without Ca²⁺ and Mg²⁺

Sterile DPBS is the

recommended solvent for

dissolving D-luciferin.[1][4][5]

[8]

Injection Volume
10 µL/g of body weight (for 15

mg/mL stock)

For a standard 20g mouse,

this equates to a 200 µL

injection.[1][4][6][7]

5 mL/kg of body weight (for 30

mg/mL stock)

For a standard 20g mouse,

this equates to a 100 µL

injection.[2]

Administration Route

Intraperitoneal (i.p.),

Intravenous (i.v.), or

Subcutaneous (s.c.)

Intraperitoneal injection is the

most common route.[1][2][4][6]

[7] The choice of route can

affect the kinetics of light

emission.[1]

Time to Peak Signal (Post-

injection)

- Intraperitoneal (i.p.) /

Subcutaneous (s.c.)

10 - 20 minutes It is crucial to perform a kinetic

study for each animal model to
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determine the precise peak

signal time.[1][2][4][6]

- Intravenous (i.v.) 2 - 5 minutes
IV injection leads to a more

rapid peak signal.[1]

Experimental Protocols
Preparation of D-luciferin Stock Solution (15 mg/mL)
Materials:

D-luciferin (potassium or sodium salt)

Sterile Dulbecco's Phosphate-Buffered Saline (DPBS), without Ca²⁺ and Mg²⁺

Sterile 0.22 µm syringe filter

Sterile tubes for aliquoting and storage

Procedure:

Allow the D-luciferin powder to equilibrate to room temperature before opening to prevent

condensation.

Under sterile conditions, dissolve the D-luciferin in sterile DPBS to a final concentration of 15

mg/mL.[1][4][5][8] For example, to prepare 10 mL of stock solution, dissolve 150 mg of D-

luciferin in 10 mL of DPBS.

Gently mix by inversion until the D-luciferin is completely dissolved. Avoid vigorous shaking.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.[1]

[2][4][5][8]

It is highly recommended to use the solution fresh.[2][4][8] If necessary, the stock solution

can be aliquoted into light-protected, single-use sterile tubes and stored at -20°C or -80°C for

up to 6 months.[2][4] D-luciferin is light-sensitive and should be protected from light as much

as possible.[2]
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Administration of D-luciferin to Mice
Procedure:

Calculate the required injection volume based on the mouse's body weight. The standard

dose is 150 mg/kg.[1][2][4][5][6][7][9][10]

Example Calculation for a 20g mouse using a 15 mg/mL stock solution:

Dose: 150 mg/kg = 0.15 mg/g

Required dose for a 20g mouse: 0.15 mg/g * 20 g = 3 mg

Injection volume: 3 mg / 15 mg/mL = 0.2 mL or 200 µL.

Alternatively, using the 10 µL/g rule: 10 µL/g * 20 g = 200 µL.[1][4][6]

Administer the calculated volume of D-luciferin solution via the desired route (intraperitoneal

injection is most common).

Anesthetize the mouse according to your institution's approved protocol. Anesthesia can be

administered before or after the luciferin injection, but consistency is key for reproducible

results.[1]

Wait for the appropriate time for the signal to peak before imaging. This is typically 10-20

minutes for intraperitoneal injections.[1][2][4][6] However, it is strongly recommended to

perform a kinetic study for each new animal model and experimental setup to determine the

optimal imaging window.[1][4][8][10]

Visualizations
Biochemical Reaction of Firefly Luciferase
The following diagram illustrates the biochemical reaction catalyzed by firefly luciferase, leading

to the emission of light.
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Caption: Biochemical pathway of the firefly luciferase reaction.

Experimental Workflow for In Vivo Bioluminescence
Imaging
This diagram outlines the key steps in performing a typical in vivo bioluminescence imaging

experiment in mice.
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Caption: Workflow for in vivo bioluminescence imaging in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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